Cas no 61645-52-1 (2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-)

• Product Name: 2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-
• CAS No: 61645-52-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 471505
• PubChem ID: 12366570
• Update Time: 2025-04-19

2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 1-ethyl-1,5,6,7-tetrahydro-
• 1-ethyl-3,4-dihydro-2H-azepin-7-one
• 61645-52-1
• DTXSID10494532
• 1-Ethyl-1,5,6,7-tetrahydro-2H-azepin-2-one
• SCHEMBL9321414

• Inchi： 1S/C8H13NO/c1-2-9-7-5-3-4-6-8(9)10/h4,6H,2-3,5,7H2,1H3
• InChI Key： HBGHQSSXSJRHMS-UHFFFAOYSA-N
• SMILES： O=C1C=CCCCN1CC

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31